Cas no 2111045-47-5 (4-(4-Aminophenyl)butan-2-ol)

• Product Name: 4-(4-Aminophenyl)butan-2-ol
• CAS No: 2111045-47-5
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 5267239
• Update Time: 2025-06-10

4-(4-Aminophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-aminophenyl)butan-2-ol
• 4-(4-Aminophenyl)butan-2-ol

• Inchi： 1S/C10H15NO/c1-8(12)2-3-9-4-6-10(11)7-5-9/h4-8,12H,2-3,11H2,1H3
• InChI Key： DOVNJPHPISDHDP-UHFFFAOYSA-N
• SMILES： OC(C)CCC1C=CC(=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 119
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2

Additional information on 4-(4-Aminophenyl)butan-2-ol

4-(4-Aminophenyl)butan-2-ol: An Overview of Its Properties and Applications

4-(4-Aminophenyl)butan-2-ol (CAS No. 2111045-47-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceuticals and materials science. This compound is characterized by a butan-2-ol moiety attached to an aminophenyl group, which imparts it with a combination of hydroxyl and amine functionalities. These functional groups play a crucial role in determining the compound's reactivity, solubility, and biological activity.

The molecular formula of 4-(4-Aminophenyl)butan-2-ol is C₁₀H₁₅NO₂, and its molecular weight is approximately 181.23 g/mol. The compound exists as a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its melting point is around 60-62°C, making it relatively stable under standard laboratory conditions.

In the realm of pharmaceutical research, 4-(4-Aminophenyl)butan-2-ol has shown promise as a lead compound for the development of new drugs. The presence of the aminophenyl group allows for the formation of hydrogen bonds with biological targets, enhancing its binding affinity and selectivity. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 4-(4-Aminophenyl)butan-2-ol exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease.

Beyond its pharmaceutical applications, 4-(4-Aminophenyl)butan-2-ol has also been investigated for its use in materials science. The compound's ability to form stable complexes with metal ions makes it an attractive candidate for the synthesis of metal-organic frameworks (MOFs). MOFs are highly porous materials with applications ranging from gas storage and separation to catalysis and drug delivery. A study published in the journal Advanced Materials in 2020 demonstrated that 4-(4-Aminophenyl)butan-2-ol-based MOFs exhibited excellent gas adsorption properties, making them suitable for use in environmental remediation and energy storage technologies.

The synthetic route to 4-(4-Aminophenyl)butan-2-ol involves several well-established chemical transformations. One common method involves the reaction of 4-bromobutan-2-one with aniline to form the corresponding imine intermediate, followed by reduction using sodium borohydride to yield the final product. This synthetic pathway is scalable and can be adapted for large-scale production, making it feasible for industrial applications.

The safety profile of 4-(4-Aminophenyl)butan-2-ol has been extensively evaluated through various toxicity studies. In vitro assays have shown that the compound exhibits low cytotoxicity towards mammalian cells at concentrations relevant for therapeutic use. Additionally, animal studies have demonstrated that it is well-tolerated when administered orally or intravenously, with no significant adverse effects observed at doses up to 500 mg/kg. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 4-(4-Aminophenyl)butan-2-ol (CAS No. 2111045-47-5) is a multifaceted compound with promising applications in both pharmaceuticals and materials science. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in advancing various scientific fields.